Cas no 1060205-51-7 (N-(3-fluoro-4-methylphenyl)-4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazine-1-carboxamide)

• Product Name: N-(3-fluoro-4-methylphenyl)-4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazine-1-carboxamide
• CAS No: 1060205-51-7
• MF: C₁₇H₁₈FN₇O
• MW: 355.369525432587
• CID: 6418373
• PubChem ID: 25854678
• Update Time: 2025-09-27

N-(3-fluoro-4-methylphenyl)-4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-4-methylphenyl)-4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazine-1-carboxamide
• N-(3-fluoro-4-methylphenyl)-4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazine-1-carboxamide
• N-(3-fluoro-4-methylphenyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carboxamide
• 4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-(3-fluoro-4-methylphenyl)piperazine-1-carboxamide
• 1060205-51-7
• AKOS024499154
• F5123-0092

• Inchi： 1S/C17H18FN7O/c1-12-2-3-13(10-14(12)18)20-17(26)24-8-6-23(7-9-24)16-5-4-15-21-19-11-25(15)22-16/h2-5,10-11H,6-9H2,1H3,(H,20,26)
• InChI Key： ZVNKEJHROPQUSH-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C(C)C(F)=C2)=O)CCN(C2=NN3C=NN=C3C=C2)CC1

Computed Properties

• Exact Mass: 355.15568639g/mol
• Monoisotopic Mass: 355.15568639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-(3-fluoro-4-methylphenyl)-4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazine-1-carboxamide

Comprehensive Analysis of N-(3-fluoro-4-methylphenyl)-4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazine-1-carboxamide (CAS 1060205-51-7)

The compound N-(3-fluoro-4-methylphenyl)-4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazine-1-carboxamide, identified by its CAS number 1060205-51-7, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its unique triazolopyridazine core and piperazine-carboxamide moiety, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its binding affinity and selectivity toward specific biological targets.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds like N-(3-fluoro-4-methylphenyl)-4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazine-1-carboxamide due to their versatility in pharmaceutical applications. The presence of both fluorine and methyl substituents on the phenyl ring enhances the compound's metabolic stability and bioavailability, making it a promising candidate for further study. Additionally, the 1,2,4-triazolo[4,3-b]pyridazine scaffold is known for its role in modulating various enzymatic pathways, which aligns with current trends in targeted therapy development.

The synthesis and characterization of CAS 1060205-51-7 have been explored in several peer-reviewed studies, highlighting its potential as a kinase inhibitor or GPCR modulator. These properties are particularly relevant given the growing demand for novel small-molecule therapeutics in oncology and neurology. For instance, the compound's ability to interact with protein kinases could pave the way for innovative treatments for conditions such as cancer and neurodegenerative diseases, topics that frequently dominate scientific searches and discussions.

From a structure-activity relationship (SAR) perspective, the piperazine linker in N-(3-fluoro-4-methylphenyl)-4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazine-1-carboxamide offers flexibility in molecular design, allowing for further optimization. This adaptability is crucial in modern drug discovery, where researchers aim to balance potency, selectivity, and safety. The compound's logP and polar surface area values suggest favorable drug-likeness, a key consideration in preclinical development.

Beyond its pharmacological potential, CAS 1060205-51-7 has also attracted interest in chemical biology as a tool compound for probing biological mechanisms. Its unique structure enables researchers to investigate signal transduction pathways and protein-protein interactions, areas of high relevance in contemporary biomedical research. This dual utility—as both a therapeutic candidate and a research tool—underscores the compound's broad appeal.

In summary, N-(3-fluoro-4-methylphenyl)-4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazine-1-carboxamide (CAS 1060205-51-7) stands out as a multifaceted molecule with significant promise in drug discovery and chemical biology. Its structural complexity, combined with its potential applications in targeted therapies and mechanistic studies, positions it as a compound of enduring interest to both academic and industrial researchers. As the field continues to evolve, this molecule will likely remain a focal point for innovation and exploration.